Cas no 165250-69-1 (4-Methyl-5-nitro-1H-indole)
4-Methyl-5-nitro-1H-indole structure
Product Name:4-Methyl-5-nitro-1H-indole
CAS No:165250-69-1
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD11035915
CID:135744
PubChem ID:15453462
Update Time:2025-04-19
4-Methyl-5-nitro-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-5-nitro-1H-indole
- 1H-Indole, 4-methyl-5-nitro-
- 4-Methyl-5-nitroindole
- 1H-Indole,4-methyl-5-nitro-
- XRJNLFAXLSBIDS-UHFFFAOYSA-N
- RB3321
- FCH886222
- RP23773
- OR301286
- AX8041352
- ST2418476
- AB0000387
- Y6080
- J-515763
- AKOS006309112
- MFCD11035915
- DS-1934
- AMY1998
- SY047345
- SCHEMBL3299785
- CS-0001918
- FT-0601654
- 165250-69-1
- DTXSID90572923
- DB-358428
-
- MDL： MFCD11035915
- Inchi： 1S/C9H8N2O2/c1-6-7-4-5-10-8(7)2-3-9(6)11(12)13/h2-5,10H,1H3
- InChI Key： XRJNLFAXLSBIDS-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC2=C(C=CN2)C=1C)=O
Computed Properties
- Exact Mass: 176.05900
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 61.6
Experimental Properties
- Color/Form: No data available
- Density: 1.355±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 359.9°C at 760 mmHg
- Flash Point: 171.5±22.3 °C
- Refractive Index: 1.694
- Solubility: Very slightly soluble (0.41 g/l) (25 º C),
- PSA: 61.61000
- LogP: 2.90770
4-Methyl-5-nitro-1H-indole Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Sealed in dry,Room Temperature
4-Methyl-5-nitro-1H-indole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methyl-5-nitro-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLH1235-1 G |
4-methyl-5-nitro-1H-indole |
165250-69-1 | 95% | 1g |
¥ 2,237.00 | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SD678-50mg |
4-Methyl-5-nitro-1H-indole |
165250-69-1 | 97% | 50mg |
79.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SD678-1g |
4-Methyl-5-nitro-1H-indole |
165250-69-1 | 97% | 1g |
1008.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SD678-200mg |
4-Methyl-5-nitro-1H-indole |
165250-69-1 | 97% | 200mg |
248.0CNY | 2021-08-04 | |
| Chemenu | CM129692-1g |
4-methyl-5-nitro-1H-indole |
165250-69-1 | 95%+ | 1g |
$276 | 2021-08-05 | |
| Chemenu | CM129692-5g |
4-methyl-5-nitro-1H-indole |
165250-69-1 | 95%+ | 5g |
$827 | 2021-08-05 | |
| TRC | M341828-50mg |
4-Methyl-5-nitro-1H-indole |
165250-69-1 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M341828-100mg |
4-Methyl-5-nitro-1H-indole |
165250-69-1 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M341828-500mg |
4-Methyl-5-nitro-1H-indole |
165250-69-1 | 500mg |
$ 365.00 | 2022-06-03 | ||
| Apollo Scientific | OR301286-250mg |
4-Methyl-5-nitro-1H-indole |
165250-69-1 | 97% | 250mg |
£44.00 | 2025-02-19 |
4-Methyl-5-nitro-1H-indole Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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